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Compound of Interest

Compound Name: NIBR-17

Cat. No.: B1394522 Get Quote

The role and mechanism of action of a compound designated NIBR-17 in cellular signal

transduction remain largely undefined in publicly accessible scientific literature and databases.

Extensive searches for "NIBR-17" in the context of signal transduction, cellular pathways, and

pharmacology did not yield specific information regarding its molecular targets or its impact on

signaling cascades.

While the acronym "NIBR" may potentially be associated with the Novartis Institutes for

BioMedical Research, there is no publicly available information linking this institution to a

compound with the specific identifier "NIBR-17" and its role in signal transduction. A product

listing for "NIBR-17" with the CAS number 944396-88-7 exists from a chemical supplier, but

this listing provides no details on its biological activity or mechanism of action.[1]

The initial broad searches on signal transduction and pharmacology brought up extensive

information on well-established signaling pathways, such as the Interleukin-17 (IL-17) pathway,

and general principles of pharmacology. The IL-17 family of cytokines, for instance, plays a

crucial role in inflammatory responses by binding to IL-17 receptors and activating downstream

signaling through adaptor proteins like Act1 and the TRAF family of E3 ubiquitin ligases.[2][3][4]

[5][6][7] This activation leads to the induction of various transcription factors, including NF-κB

and C/EBPβ, culminating in the expression of pro-inflammatory genes.[6] However, no

connection between NIBR-17 and the IL-17 pathway or any other specific signaling cascade

could be established from the available information.
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Similarly, searches for pharmacological data returned general principles of drug action and

information on unrelated therapeutic agents such as Neratinib, a tyrosine kinase inhibitor,[8]

and various drugs discussed in the context of nursing pharmacology.[9][10]

Without any specific data on NIBR-17's molecular interactions, its effects on cellular processes,

or its mechanism of action, it is not possible to provide an in-depth technical guide, summarize

quantitative data, detail experimental protocols, or create visualizations of its signaling

pathways as requested.

Further research and disclosure of information from the originating entity are required to

elucidate the role of NIBR-17 in signal transduction. Researchers, scientists, and drug

development professionals interested in this compound are encouraged to consult proprietary

databases or contact the manufacturer directly for detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling the Signal Transduction Pathways of NIBR-
17: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394522#nibr-17-role-in-signal-transduction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1394522#nibr-17-role-in-signal-transduction
https://www.benchchem.com/product/b1394522#nibr-17-role-in-signal-transduction
https://www.benchchem.com/product/b1394522#nibr-17-role-in-signal-transduction
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1394522?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

